Cas no 56750-04-0 (b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol)

b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol Properties

Names and Identifiers

• β,2-dimethyl-5-nitro-1H-Imidazole-1-ethanol
• Metronidazole Impurity 10
• 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)propan-1-ol
• Secnidazole Impurity B
• 2-(2-Methyl-5-nitroimidazol-1-yl)propan-1-ol
• 56750-04-0
• b,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol
• 1H-Imidazole-1-ethanol, beta,2-dimethyl-5-nitro-
• 1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole
• FSN8ZQN7AV
• 1-(3-hydroxyisopropyl)-2-methyl-5-nitroimidazole
• beta,2-Dimethyl-5-nitro-1H-imidazole-1-ethanol
• 1-((2-Hydroxy-1-methyl)ethyl)-2-methyl-5-nitroimidazole;
• +Expand

• MDL： MFCD29068324
• InChIKey： QBBJCFDTZBBBRB-UHFFFAOYSA-NCopyCopied
• Inchi： InChI=1S/C7H11N3O3/c1-5(4-11)9-6(2)8-3-7(9)10(12)13/h3,5,11H,4H2,1-2H3CopyCopied
• SMILES： Cc1ncc(n1C(C)CO)[N+](=O)[O-]

Computed Properties

• Exact Mass: 185.08004122g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Monoisotopic Mass: 185.08004122g/mol
• Heavy Atom Count: 13
• Complexity: 194
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Boiling Point: 387.4±22.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 188.1±22.3 °C
• Density: 1.4±0.1 g/cm3